![molecular formula C13H15NO2 B4843137 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide](/img/structure/B4843137.png)
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide
Overview
Description
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide, also known as DMBA-N-MeAc, is a synthetic compound that has been widely used in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in different fields.
Mechanism of Action
The mechanism of action of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide is not fully understood. However, it has been found to act as a modulator of various ion channels, including potassium and calcium channels. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has also been found to interact with various receptors, including GABA receptors and opioid receptors.
Biochemical and Physiological Effects:
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been found to have various biochemical and physiological effects. It has been found to have a neuroprotective effect, reducing the damage caused by oxidative stress in the brain. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has also been found to have an analgesic effect, reducing pain in animal models. Additionally, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been found to have an anti-inflammatory effect, reducing inflammation in animal models.
Advantages and Limitations for Lab Experiments
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide is also relatively inexpensive, making it accessible to researchers with limited resources. However, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has some limitations. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has some potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide research. One direction is to study the long-term effects of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide on different physiological systems. Another direction is to investigate the potential therapeutic applications of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide, such as in the treatment of neurodegenerative diseases or chronic pain. Additionally, future research could focus on developing new synthetic methods for 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide that are more efficient and yield higher purity.
In conclusion, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide is a valuable tool for scientific research, with various biochemical and physiological effects. Its stable structure and ease of synthesis make it accessible to researchers in different fields. Further research on 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide could lead to new insights into its mechanism of action and potential therapeutic applications.
Scientific Research Applications
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been used in various scientific research studies, including cancer research, neurology, and pharmacology. In cancer research, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been used as a tool to study the mechanism of action of certain anticancer drugs. In neurology, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been used to study the effect of certain compounds on the central nervous system. In pharmacology, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide has been used to test the efficacy and toxicity of different compounds.
properties
IUPAC Name |
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-8-4-5-11-10(6-12(15)14-3)7-16-13(11)9(8)2/h4-5,7H,6H2,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMMGWJIZPEVTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)C(=CO2)CC(=O)NC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-methylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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